(E)-4-(Dimethylamino)-N-[2-(3-fluoro-4-morpholin-4-ylphenyl)ethyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[2-(3-fluoro-4-morpholin-4-ylphenyl)ethyl]but-2-enamide
• InChI: InChI=1S/C18H26FN3O2/c1-21(2)9-3-4-18(23)20-8-7-15-5-6-17(16(19)14-15)22-10-12-24-13-11-22/h3-6,14H,7-13H2,1-2H3,(H,20,23)/b4-3+
• InChI Key: BERYJQMXQCASEG-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCCC1=CC(=C(C=C1)N2CCOCC2)F
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCCC1=CC(=C(C=C1)N2CCOCC2)F
• Molecular Formula: C18H26FN3O2
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound would likely involve the coupling of a suitable amine with a carboxylic acid or its derivative to form the amide bond. The presence of the fluoro-substituted phenyl ring suggests that a fluorination reaction might be involved in its synthesis. The morpholine ring could be formed through a ring-closing reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the double bond in the but-2-enamide part of the molecule suggests that there could be some degree of conjugation in the molecule, which could affect its chemical reactivity and physical properties.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. For example, the amide group could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The double bond could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the morpholine ring could make it soluble in polar solvents. The presence of the double bond could affect its UV-visible absorption spectrum.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it could interact with biological targets such as enzymes or receptors in the body. The presence of the morpholine ring and the fluoro-substituted phenyl ring suggests that it could have interesting biological activity.

Safety and Hazards

The safety and hazards of this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, its chemical reactivity, its potential uses, and its safety profile.